Cas no 53214-38-3 (N-methyl-2-propylpentan-1-amine hydrochloride (1:1))

• Product Name: N-methyl-2-propylpentan-1-amine hydrochloride (1:1)
• CAS No: 53214-38-3
• MF: C₉H₂₂ClN
• MW: 179.73068189621
• CID: 1581354
• PubChem ID: 104441
• Update Time: 2025-04-21

N-methyl-2-propylpentan-1-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-propylpentan-1-amine hydrochloride (1:1)
• 1-pentanamine, N-methyl-2-propyl-, hydrochloride (1:1)
• N-Methyl-2-propylpentylamine hydrochloride
• 53214-38-3
• DTXSID60967746
• N-Methyl-2-propylpentan-1-amine--hydrogen chloride (1/1)
• Pentylamine, N-methyl-2-propyl-, hydrochloride

• Inchi： 1S/C9H21N.ClH/c1-4-6-9(7-5-2)8-10-3;/h9-10H,4-8H2,1-3H3;1H
• InChI Key： GFAHHDWBIRSSPA-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC(CCC)CCC

Computed Properties

• Exact Mass: 179.14426
• Monoisotopic Mass: 179.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 55.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03